Cas no 2229078-60-6 (3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol)

• Product Name: 3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol
• CAS No: 2229078-60-6
• MF: C₇H₈BrClS₂
• MW: 271.625417709351
• CID: 6042759
• PubChem ID: 165978999
• Update Time: 2025-05-26

3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol
• EN300-1920712
• 2229078-60-6

• Inchi： 1S/C7H8BrClS2/c8-6-4-5(2-1-3-10)11-7(6)9/h4,10H,1-3H2
• InChI Key： VCKLUGDKCVBEEY-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)CCCS)Cl

Computed Properties

• Exact Mass: 269.89393g/mol
• Monoisotopic Mass: 269.89393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.2Ų

Additional information on 3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol

Introduction to 3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol (CAS No: 2229078-60-6)

3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol (CAS No: 2229078-60-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the thiophene derivatives family, which is well-known for its role in the synthesis of various bioactive molecules. The presence of both bromine and chlorine substituents on the thiophene ring, combined with the propane-thiol side chain, makes this molecule a versatile intermediate in organic synthesis.

The chemical structure of 3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol consists of a thiophene core substituted at the 4-position with a bromine atom and at the 5-position with a chlorine atom. The propane-thiol moiety is attached at the 2-position of the thiophene ring. This specific arrangement of functional groups enhances the reactivity of the molecule, making it a valuable building block for further chemical modifications. The compound's solubility characteristics and stability under various conditions also contribute to its utility in synthetic chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing thiophene rings exhibit antimicrobial, antifungal, and anti-inflammatory properties. The introduction of halogen atoms such as bromine and chlorine into the thiophene ring can further modulate these biological activities, leading to the development of more potent and selective agents. 3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol is being explored as a precursor in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol is its potential application in drug discovery. Researchers are leveraging its unique structure to develop new molecules with improved pharmacokinetic profiles. For instance, the thiol group can participate in disulfide bond formation, which is crucial for stabilizing protein structures in drug formulations. Additionally, the bromo and chloro substituents provide handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for drug development.

The agrochemical industry has also shown interest in thiophene derivatives due to their potential as pesticides and herbicides. 3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol can be used to synthesize compounds that disrupt metabolic pathways in pests, offering a new avenue for crop protection. Recent studies have highlighted the efficacy of thiophene-based compounds in controlling resistant strains of weeds and insects, making them promising candidates for sustainable agriculture.

From a synthetic chemistry perspective, 3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol serves as an excellent scaffold for exploring new reaction pathways. The combination of electron-withdrawing halogens and a nucleophilic thiol group allows for diverse transformations that can lead to structurally diverse libraries of compounds. High-throughput screening methods are being employed to identify novel derivatives with enhanced biological activity. This approach aligns with the growing trend towards fragment-based drug design, where small molecules like 3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol are used as starting points for lead optimization.

The industrial production of 3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol requires careful optimization to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthesis routes, reducing waste and energy consumption. Green chemistry principles are being integrated into these processes to minimize environmental impact. For example, solvent-free reactions and catalytic systems that promote high selectivity are being explored.

The regulatory landscape for novel chemical entities like 3-(4-bromo-5-chlorothiophen-2-yl)propane-1-thiol is evolving to accommodate faster drug development cycles. Regulatory agencies are increasingly recognizing the importance of innovative intermediates in bringing new therapies to market efficiently. Companies specializing in fine chemicals are collaborating with pharmaceutical firms to develop customized solutions that meet regulatory requirements while maintaining high quality standards.

In conclusion, 3-(4-bromo-5-chlorothiophen-2-yloperatepane.propanethio) (CAS No: 2229078_60_6) represents a significant advancement in synthetic organic chemistry with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for developing novel bioactive molecules, while its reactivity allows for diverse chemical modifications. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in drug discovery and sustainable agriculture.